Rac-2-ethoxy-3-(1h-indol-5-yl)-propionic acid ethyl ester

• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: ethyl 2-ethoxy-3-(1H-indol-5-yl)propanoate
• InChI: InChI=1S/C15H19NO3/c1-3-18-14(15(17)19-4-2)10-11-5-6-13-12(9-11)7-8-16-13/h5-9,14,16H,3-4,10H2,1-2H3
• InChI Key: XINZHRGAVPPNEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CC1=CC2=C(C=C1)NC=C2)C(=O)OCC

Description

Rac-2-ethoxy-3-(1h-indol-5-yl)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 9.7 g of (Z)-2-ethoxy-3-(1H-indol-5-yl)-acrylic acid ethyl ester in 100 ml of EtOH and 1.0 g of Pd/C (10%) was hydrogenated at 22° C. for 2 h after which time hydrogen uptake ceased. The suspension was filtered, the filtrate evaporated and the residue chromatographed on silica (n-hexane/AcOEt, 2:1) to give 8.7 g of the title compound as a white solid. MS: (M)+ 261.2.